Cas no 131670-05-8 (N-butenyl noroxymorphone hydrochloride)

• Product Name: N-butenyl noroxymorphone hydrochloride
• CAS No: 131670-05-8
• MF: C₂₀H₂₄ClNO₄
• MW: 377.86186504364
• CID: 833031
• PubChem ID: 71314313
• Update Time: 2025-11-02

N-butenyl noroxymorphone hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-butenyl noroxymorphone hydrochloride
• Naltrexone Related Compound A
• N-(3-butenyl)noroxymorphone hydrochloride
• NIH 10458
• Naltrexone hydrochloride iMpurity C
• (5α)-17-(3-Butenyl)-4,5-epoxy-3,14-dihydroxyMorphinan-6-one Hydrochloride
• N-(3-Butenyl) NoroxyMorphone Hydrochloride

• Inchi： 1S/C20H23NO4.ClH/c1-2-3-9-21-10-8-19-16-12-4-5-13(22)17(16)25-18(19)14(23)6-7-20(19,24)15(21)11-12;/h2,4-5,15,18,22,24H,1,3,6-11H2;1H/t15-,18+,19+,20-;/m1./s1
• InChI Key： UMLGCEOOYPDDJJ-ITLPAZOVSA-N
• SMILES： Cl.O1C2=C(C=CC3C[C@@H]4[C@@]5(CCC([C@H]1[C@@]5(C=32)CCN4CCC=C)=O)O)O

Computed Properties

• Exact Mass: 377.1393859g/mol
• Monoisotopic Mass: 377.1393859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 609
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthrenes and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives

Additional information on N-butenyl noroxymorphone hydrochloride

Comprehensive Overview of N-butenyl noroxymorphone hydrochloride (CAS No. 131670-05-8)

N-butenyl noroxymorphone hydrochloride (CAS No. 131670-05-8) is a specialized chemical compound that has garnered significant attention in pharmaceutical research and development. This article delves into its chemical properties, potential applications, and the latest market trends, while addressing frequently asked questions in the field. The compound's unique structure, derived from noroxymorphone, makes it a subject of interest for researchers exploring novel therapeutic agents.

The molecular formula of N-butenyl noroxymorphone hydrochloride reflects its complex yet intriguing architecture. With a CAS registry number of 131670-05-8, this compound is often studied for its potential interactions with biological systems. Researchers are particularly interested in its pharmacological profile, which may offer insights into new treatment modalities for various conditions. The hydrochloride salt form enhances its stability, making it more suitable for laboratory and potential clinical applications.

One of the most searched questions regarding N-butenyl noroxymorphone hydrochloride is its solubility and stability under different conditions. Studies indicate that this compound exhibits good solubility in water and certain organic solvents, which is crucial for its formulation in research settings. Additionally, its stability at room temperature makes it a viable candidate for further pharmaceutical development. These properties are often compared to those of its parent compound, noroxymorphone, to understand its enhanced or modified effects.

In the context of current trends, N-butenyl noroxymorphone hydrochloride is frequently discussed in forums and publications focusing on medicinal chemistry and drug discovery. The rise of AI and machine learning in drug development has also brought attention to compounds like this, as researchers leverage computational tools to predict their bioactivity and safety profiles. This intersection of traditional chemistry and modern technology is a hot topic among professionals and enthusiasts alike.

Another area of interest is the potential therapeutic applications of N-butenyl noroxymorphone hydrochloride. While detailed clinical data may still be emerging, preliminary studies suggest that its modified structure could offer advantages in terms of efficacy and side effect profiles. This has led to increased searches for terms like "N-butenyl noroxymorphone hydrochloride uses" and "noroxymorphone derivatives in medicine," reflecting the growing curiosity in its medical potential.

From a market perspective, the demand for N-butenyl noroxymorphone hydrochloride is influenced by its research applications. Suppliers and manufacturers often highlight its high purity and consistency, which are critical for reproducible results in studies. The compound's niche status means that it is typically sourced by specialized chemical suppliers and research institutions, contributing to its premium positioning in the market.

Safety and handling of N-butenyl noroxymorphone hydrochloride are also common topics of inquiry. While it is not classified under hazardous categories, standard laboratory precautions are recommended when handling this compound. Researchers often search for "CAS 131670-05-8 safety data" to ensure compliance with laboratory protocols and to understand its material safety data sheet (MSDS) specifications.

In summary, N-butenyl noroxymorphone hydrochloride (CAS No. 131670-05-8) represents a fascinating area of study in pharmaceutical chemistry. Its unique properties, combined with the evolving landscape of drug discovery, make it a compound worth watching. As research progresses, it may unlock new possibilities in therapeutic development, further solidifying its place in the scientific community.